N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide

• IUPAC Name: N-(3-fluoro-2-methylphenyl)piperidine-1-sulfonamide
• InChI: InChI=1S/C12H17FN2O2S/c1-10-11(13)6-5-7-12(10)14-18(16,17)15-8-3-2-4-9-15/h5-7,14H,2-4,8-9H2,1H3
• InChI Key: WEAKCIQSXANDCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NS(=O)(=O)N2CCCCC2
• Molecular Formula: C12H17FN2O2S
• Molecular Weight: 272.34 g/mol

Description

N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide, also known as NFPS, is a chemical compound that has been extensively studied for its potential use as a tool in neuroscience research. NFPS is a selective inhibitor of the glutamate transporter subtype EAAT3, which is responsible for the reuptake of glutamate from the synaptic cleft. By inhibiting EAAT3, NFPS can increase the extracellular concentration of glutamate, leading to enhanced neurotransmission and potential neurotoxicity.

Mechanism of Action

N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide selectively inhibits the glutamate transporter subtype EAAT3, leading to an increase in extracellular glutamate levels. This can enhance neurotransmission and potentially lead to neurotoxicity in certain circumstances.
Biochemical and Physiological Effects:
N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide has been shown to increase glutamate levels in the brain, leading to enhanced neurotransmission and potential neurotoxicity. N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide has also been shown to modulate synaptic plasticity and learning and memory processes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide in lab experiments is its selectivity for EAAT3, which allows for specific modulation of glutamate transport in the brain. However, N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide can also have potential neurotoxic effects, which must be carefully considered when designing experiments.

Future Directions

There are several potential future directions for research involving N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide. One area of interest is the use of N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide as a tool for investigating the role of glutamate transporters in neurological disorders such as epilepsy and Parkinson's disease. Additionally, N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide could be used to study the effects of glutamate transporter inhibition on synaptic plasticity and learning and memory processes in more detail. Finally, further research is needed to fully understand the potential neurotoxic effects of N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide and how they can be mitigated in experimental settings.

Synthesis Methods

N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide can be synthesized through a multi-step process involving the reaction of 3-fluoro-2-methylphenylamine with piperidine-1-sulfonyl chloride. The resulting intermediate is then treated with sodium hydroxide to yield the final product, N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide.

Scientific Research Applications

N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide has been used extensively in neuroscience research to study the role of glutamate transporters in various neurological disorders, such as epilepsy, Parkinson's disease, and schizophrenia. N-(3-fluoro-2-methylphenyl)-1-piperidinesulfonamide has also been used to investigate the effects of glutamate transporter inhibition on synaptic plasticity and learning and memory processes.